Cas no 502145-07-5 (1,2-Dithiolane-4-carboxylicacid,4-(acetylamino)-(9CI))

• Product Name: 1,2-Dithiolane-4-carboxylicacid,4-(acetylamino)-(9CI)
• CAS No: 502145-07-5
• MF: C₆H₉NO₃S₂
• MW: 207.270559072495
• CID: 832906
• Update Time: 2026-04-29

1,2-Dithiolane-4-carboxylicacid,4-(acetylamino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-4-carboxylicacid,4-(acetylamino)-(9CI)
• 4-acetamido-1,2-dithiolane-4-carboxylic acid
• 1,2-DITHIOLANE-4-CARBOXYLIC ACID, 4-(ACETYLAMINO)-

• Inchi： InChI=1S/C6H9NO3S2/c1-4(8)7-6(5(9)10)2-11-12-3-6/h2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： DUUKNHURFUEEMT-UHFFFAOYSA-N
• SMILES： CC(NC1(C(O)=O)CSSC1)=O

Computed Properties

• Exact Mass: 207.00247
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 66.4